N-((1-(thiophen-3-yl)cyclopentyl)methyl)ethanesulfonamide

• IUPAC Name: N-[(1-thiophen-3-ylcyclopentyl)methyl]ethanesulfonamide
• InChI: InChI=1S/C12H19NO2S2/c1-2-17(14,15)13-10-12(6-3-4-7-12)11-5-8-16-9-11/h5,8-9,13H,2-4,6-7,10H2,1H3
• InChI Key: QDUYJLDDYVONQH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC1(CCCC1)C2=CSC=C2
• Molecular Formula: C12H19NO2S2
• Molecular Weight: 273.4 g/mol

Description

N-((1-(thiophen-3-yl)cyclopentyl)methyl)ethanesulfonamide, also known as CP-376395, is a novel and selective antagonist of the orexin-1 receptor. Orexin-1 receptor is a G-protein-coupled receptor that is widely expressed in the central nervous system and plays a crucial role in regulating wakefulness, arousal, and feeding behavior. CP-376395 has been extensively studied for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Anti-Inflammatory and Anticancer Activities

A study explored the synthesis of novel derivatives similar in structure to N-((1-(thiophen-3-yl)cyclopentyl)methyl)ethanesulfonamide, revealing potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. The derivatives demonstrated significant anti-inflammatory and analgesic activities and showed modest inhibition of HCV NS5B RdRp activity. This research suggests the potential therapeutic application of these compounds in treating various conditions, including inflammation and cancer (Ş. Küçükgüzel et al., 2013).

Receptor Agonist/Antagonist Properties

Another study identified a derivative, ABT-866, which is structurally related to this compound. This compound showed unique pharmacological properties as an α1A-adrenoceptor agonist with antagonist properties at α1B- and α1D-adrenoceptor subtypes. Such properties indicate potential applications in modulating adrenergic receptor activity, which could be relevant for conditions related to smooth muscle or vascular function (R. Altenbach et al., 2002).

Synthesis Techniques

Research on the synthesis of E-aryl ethenesulfonamides, closely related to this compound, demonstrated an efficient method starting from 1-hydroxy-1-arylalkanes. This contributes to the chemical and pharmaceutical fields by providing a straightforward method for preparing compounds that have significant applications in these industries (A. Aramini et al., 2003).

Radiolabeling for PET Studies

In a study involving a structurally related compound, AZD1940, researchers successfully radiolabeled it with carbon-11 for PET microdosing in non-human primates. This research contributes to the understanding of brain exposure of such compounds and has implications for developing novel treatments for neuropathic pain (M. Schou et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that thiophene-based analogs have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene-based compounds are known to interact with various biological targets, leading to a variety of therapeutic effects .

Biochemical Pathways

Thiophene-based compounds are known to influence a variety of biological pathways, contributing to their diverse therapeutic effects .

Result of Action

Thiophene-based compounds are known to have a wide range of therapeutic effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .

Action Environment

The action of thiophene-based compounds can be influenced by various factors, including the physiological environment and the presence of other compounds .